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Compound of Interest

Compound Name:
4-(Methylsulfonamido)benzoic

acid

Cat. No.: B1295666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 4-
(Methylsulfonamido)benzoic acid, a valuable intermediate in pharmaceutical and chemical

research. The synthesis is achieved through the reaction of 4-aminobenzoic acid with

methanesulfonyl chloride in an aqueous basic solution. This method is robust, high-yielding,

and proceeds under mild conditions. This application note includes a summary of the

compound's properties, a detailed experimental protocol, and a visual representation of the

synthesis workflow.

Chemical Properties and Data
A summary of the physical and chemical properties of the key compounds involved in this

synthesis is provided below.
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Property
4-
(Methylsulfonamid
o)benzoic acid

4-Aminobenzoic
acid (PABA)

Methanesulfonyl
Chloride

IUPAC Name

4-

(Methylsulfonamido)b

enzoic acid

4-Aminobenzoic acid
Methanesulfonyl

chloride

CAS Number 7151-76-0[1][2] 150-13-0 124-63-0

Molecular Formula C₈H₉NO₄S[1][2] C₇H₇NO₂ CH₃ClO₂S

Molecular Weight 215.23 g/mol [1][2] 137.14 g/mol 114.55 g/mol

Appearance
White to off-white

solid

White crystalline

powder

Colorless to yellow

liquid

Melting Point Not specified 187-189 °C -32 °C

Purity ≥98%[2] ≥99% ≥99%

Experimental Protocol
This protocol is adapted from a similar, high-yield synthesis of a related arylsulfonamide. The

procedure involves the reaction of 4-aminobenzoic acid with methanesulfonyl chloride in an

aqueous solution with the pH maintained at 8 using sodium carbonate.

Materials and Reagents
4-Aminobenzoic acid (PABA)

Methanesulfonyl chloride

Sodium carbonate

Hydrochloric acid (1 N)

Methanol

Distilled water
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Standard laboratory glassware (beaker, flask, etc.)

Magnetic stirrer and stir bar

pH meter or pH paper

Filtration apparatus (e.g., Büchner funnel)

Synthesis Procedure
Dissolution of Starting Material: In a suitable reaction vessel, dissolve 100 mmol (13.71 g) of

4-aminobenzoic acid in 50 mL of distilled water.

pH Adjustment: While stirring, add a 1 N solution of sodium carbonate to the mixture until the

pH reaches 8. This will dissolve the 4-aminobenzoic acid.

Addition of Methanesulfonyl Chloride: Slowly add 120 mmol (9.2 mL, 13.75 g) of

methanesulfonyl chloride to the reaction mixture. Maintain vigorous stirring.

Reaction Monitoring and pH Control: Continue stirring the mixture at room temperature for 2

hours. During this time, monitor the pH and add small portions of the 1 N sodium carbonate

solution as needed to maintain a pH of 8. The reaction progress can be monitored by the

conversion of the initial suspension into a clear solution.

Precipitation of the Product: After 2 hours, pour the reaction mixture into a beaker and acidify

to pH 2 by the dropwise addition of 1 N hydrochloric acid. A white precipitate of 4-
(Methylsulfonamido)benzoic acid will form.

Isolation and Purification: Collect the white precipitate by filtration and wash it thoroughly

with distilled water. The crude product can be further purified by recrystallization from

methanol to yield colorless crystals.

Drying: Dry the purified product under vacuum to remove any residual solvent.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-
(Methylsulfonamido)benzoic acid.
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Caption: Workflow for the synthesis of 4-(Methylsulfonamido)benzoic acid.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Methanesulfonyl chloride is corrosive and lachrymatory. Handle with care.

Hydrochloric acid is corrosive. Avoid contact with skin and eyes.

Refer to the Safety Data Sheets (SDS) for all chemicals before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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